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Compound of Interest

Compound Name: zinc 2-aminobenzenethiolate

Cat. No.: B082519 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling zinc 2-aminobenzenethiolate. The following

procedures and data are designed to ensure safe handling, storage, and disposal of this

chemical.

Hazard Summary
Zinc 2-aminobenzenethiolate and its precursors can be harmful if not handled properly. Key

hazards include:

Oral Toxicity: Harmful if swallowed.

Eye Damage: Can cause serious eye damage or irritation[1].

Skin and Respiratory Irritation: May cause skin and respiratory irritation[1][2].

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.

Quantitative Data
The following table summarizes key quantitative data. Note that specific occupational exposure

limits for zinc 2-aminobenzenethiolate are not readily available; therefore, data for related

zinc compounds are provided for guidance.
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Parameter Value Compound Source

Acute Oral LD50 (Rat) 1260 mg/kg
2-Aminobenzenethiol

related substance
[3]

OSHA PEL (TWA 8-

hr)

5 mg/m³ (dust and

fume)
Zinc Oxide [4]

NIOSH REL (TWA 10-

hr)

5 mg/m³ (dust and

fume)
Zinc Oxide [4]

NIOSH STEL (15-min) 10 mg/m³ (fume) Zinc Oxide [5]

Density
1.84 g/mL at 25 °C

(77 °F)

2-Aminobenzenethiol

related substance

Abbreviations: LD50 (Lethal Dose, 50%), OSHA (Occupational Safety and Health

Administration), PEL (Permissible Exposure Limit), TWA (Time-Weighted Average), NIOSH

(National Institute for Occupational Safety and Health), REL (Recommended Exposure Limit),

STEL (Short-Term Exposure Limit).

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield[1][6].

Skin Protection: A lab coat should be worn. For hand protection, nitrile gloves are

recommended[6].

Respiratory Protection: If working in an area with poor ventilation or where dusts may be

generated, use a NIOSH-approved respirator.

Handling and Storage Protocol
Ventilation: Always handle zinc 2-aminobenzenethiolate in a well-ventilated area,

preferably within a chemical fume hood[3][6].
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Avoid Contact: Prevent contact with skin, eyes, and clothing[7]. Do not inhale dust or

fumes[7].

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the substance[3][7].

Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed and

away from incompatible materials such as oxidizing agents, strong acids, and strong

bases[3].

Spill Management Protocol
In the event of a spill, follow these steps:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Use an inert absorbent material, such as sand or vermiculite, to contain the

spill[6]. Do not use water to flush the spill, as this can lead to environmental release[6].

Collection: Carefully collect the absorbed material into a suitable container for hazardous

waste.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the collected waste according to hazardous waste regulations.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention[3].

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with

plenty of water for 15-20 minutes[3][7]. Seek medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
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and easy to do so. Seek immediate medical attention[1][3].

Ingestion: Do not induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention[3].

Disposal Plan
All waste containing zinc 2-aminobenzenethiolate must be treated as hazardous waste.

Waste Characterization: It is the responsibility of the waste generator to properly

characterize all waste materials according to applicable federal, state, and local

regulations[3].

Containerization: Collect waste in clearly labeled, sealed containers.

Disposal Route: Do not dispose of with household garbage or allow the product to reach the

sewage system[3]. Arrange for disposal by a licensed hazardous waste disposal company.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for handling zinc 2-
aminobenzenethiolate in a laboratory setting.
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Caption: Workflow for handling zinc 2-aminobenzenethiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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